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  4. 7-(4-Bromophenyl)-2-(3-hydroxypropyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
7-(4-Bromophenyl)-2-(3-hydroxypropyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide 7-(4-Bromophenyl)-2-(3-hydroxypropyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
Brand Name: Vulcanchem
CAS No.: 539810-61-2
VCID: VC0489101
InChI: InChI=1S/C21H21BrN6O2/c1-13-18(20(30)25-16-4-2-10-23-12-16)19(14-6-8-15(22)9-7-14)28-21(24-13)26-17(27-28)5-3-11-29/h2,4,6-10,12,19,29H,3,5,11H2,1H3,(H,25,30)(H,24,26,27)
SMILES: CC1=C(C(N2C(=NC(=N2)CCCO)N1)C3=CC=C(C=C3)Br)C(=O)NC4=CN=CC=C4
Molecular Formula: C21H21BrN6O2
Molecular Weight: 469.3g/mol

7-(4-Bromophenyl)-2-(3-hydroxypropyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

CAS No.: 539810-61-2

Main Products

VCID: VC0489101

Molecular Formula: C21H21BrN6O2

Molecular Weight: 469.3g/mol

7-(4-Bromophenyl)-2-(3-hydroxypropyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide - 539810-61-2

CAS No. 539810-61-2
Product Name 7-(4-Bromophenyl)-2-(3-hydroxypropyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
Molecular Formula C21H21BrN6O2
Molecular Weight 469.3g/mol
IUPAC Name 7-(4-bromophenyl)-2-(3-hydroxypropyl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
Standard InChI InChI=1S/C21H21BrN6O2/c1-13-18(20(30)25-16-4-2-10-23-12-16)19(14-6-8-15(22)9-7-14)28-21(24-13)26-17(27-28)5-3-11-29/h2,4,6-10,12,19,29H,3,5,11H2,1H3,(H,25,30)(H,24,26,27)
Standard InChIKey HMKFDXYBADCZFH-UHFFFAOYSA-N
Isomeric SMILES CC1=C(C(N2C(=N1)N=C(N2)CCCO)C3=CC=C(C=C3)Br)C(=O)NC4=CN=CC=C4
SMILES CC1=C(C(N2C(=NC(=N2)CCCO)N1)C3=CC=C(C=C3)Br)C(=O)NC4=CN=CC=C4
Canonical SMILES CC1=C(C(N2C(=NC(=N2)CCCO)N1)C3=CC=C(C=C3)Br)C(=O)NC4=CN=CC=C4
PubChem Compound 3410165
Last Modified Nov 11 2021
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